4'-Carboethoxy-3-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

• IUPAC Name: ethyl 4-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate
• InChI: InChI=1S/C24H27NO5/c1-2-28-23(27)20-8-6-19(7-9-20)22(26)21-5-3-4-18(16-21)17-25-12-10-24(11-13-25)29-14-15-30-24/h3-9,16H,2,10-15,17H2,1H3
• InChI Key: JMOUETOGGMKHTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC(=C2)CN3CCC4(CC3)OCCO4
• Molecular Formula: C24H27NO5
• DSSTOX Substance ID: DTXSID90643304
• Molecular Weight: 409.5 g/mol
• CAS RN: 898761-62-1

Description

This compound, also known as ethyl 3-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate, has a molecular formula of C24H27NO5. It has a molecular weight of 409.5 g/mol.

Molecular Structure Analysis

The InChI code for this compound is InChI=1S/C24H27NO5/c1-2-28-23(27)21-8-4-7-20(16-21)22(26)19-6-3-5-18(15-19)17-25-11-9-24(10-12-25)29-13-14-30-24/h3-8,15-16H,2,9-14,17H2,1H3. The canonical SMILES representation is CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CC=CC(=C2)CN3CCC4(CC3)OCCO4.

Physical And Chemical Properties Analysis

This compound has a computed XLogP3-AA value of 3.3, indicating its lipophilicity, which can influence its absorption and distribution within the body. It has 0 hydrogen bond donors and 6 hydrogen bond acceptors. The compound has 7 rotatable bonds, which can influence its bioavailability. The topological polar surface area is 65.1 Ų, which can affect its ability to cross cell membranes.

Scientific Research Applications

Pharmacological Evaluation

One study involved the synthesis of spirodecane derivatives to evaluate their potential as dopamine agonists. Although none displayed central nervous system activity, one analogue demonstrated potent dopamine agonist activity in peripheral assays, suggesting a niche pharmacological application for similar compounds (Brubaker & Colley, 1986).

Antiviral Evaluation

New spirothiazolidinone derivatives were synthesized and evaluated for their antiviral activity, with some compounds exhibiting strong activity against influenza A/H3N2 virus and human coronavirus 229E. This highlights the potential of spiro compounds in developing antiviral molecules (Apaydın et al., 2020).

Antimicrobial Activity

Research on benzothiazinones, including structural analogues to the queried compound, has shown uniform susceptibility of Mycobacterium tuberculosis clinical isolates to these compounds, underlining their potential in tuberculosis treatment (Pasca et al., 2010).

HIV Treatment

A study on the CCR5 receptor-based mechanism of action of HIV entry inhibitors found potent noncompetitive allosteric antagonism by certain spiro compounds. This research provides insight into the design of HIV treatments using such molecules (Watson et al., 2005).

Structural Properties

An investigation into the structural elucidation of antitubercular benzothiazinone BTZ043, related to the compound , combined X-ray, variable temperature NMR, and DFT study to understand its promising antitubercular drug properties (Richter et al., 2022).